N-(4-methoxyphenethyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-4-oxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C21H21N5O3/c1-29-17-9-7-15(8-10-17)11-12-22-19(27)18-20(28)26-14-13-25(21(26)24-23-18)16-5-3-2-4-6-16/h2-10H,11-14H2,1H3,(H,22,27)
• InChI Key: ZUBZYKCSWBEIGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=NN=C3N(CCN3C2=O)C4=CC=CC=C4
• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol

Description

The compound is a complex organic molecule that likely contains a triazine moiety. Triazines are a class of nitrogen-containing heterocycles. They are known for their applications in various fields, including the production of herbicides and polymer photostabilisers. Some 1,3,5-triazines display important biological properties.

Synthesis Analysis

Triazines can be synthesized through various methods. One method involves the mechanochemical synthesis of amides from carboxylic acids through an in situ acid activation with 2,4,6-trichloro-1,3,5-triazine. Another method involves the microwave-assisted synthesis of 1,2,4-triazole-3-carboxamides from esters and amines under neutral conditions.

Molecular Structure Analysis

The structure of triazines can be altered under compression, with characteristics such as straightening of [N3] groups and gathering of [N3] groups toward the six-membered C-N heterocycles.

Chemical Reactions Analysis

Triazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization.

Physical And Chemical Properties Analysis

Triazines are known for their high chemical stability and rich nitrogen content. They also have fine-tuned electronic properties.

Scientific Research Applications

Anticancer Properties

• 1,2,4-Triazine derivatives, including the compound , exhibit antitumor properties. .
• .

Antimicrobial Activity

• The synthesized compound has been evaluated for its antimicrobial activity against Gram-negative bacteria (E. coli), Gram-positive bacteria (S. aureus), and fungi (C. .
• .

Anti-inflammatory and Analgesic Effects

• Novel derivatives of thieno[2,3-d][1,2,4]triazolo[1,5-a]pyrimidines were evaluated for their anti-inflammatory and analgesic activity. .

CYP1A1 Inhibition

• Fused 1,2,4-triazine derivatives have been investigated as potent inhibitors targeting CYP1A1 activity. .

Biocatalysis Applications

• Researchers have reported a practical regioselective synthesis of 1,2,4-triazoles using amine oxidase-inspired catalysis. .

Novel Rigid Acceptors for Organic Electronics

• Tris[1,2,4]triazolo[1,3,5]triazine, a fused triazole and triazine moiety, has been utilized to construct star-shaped tristriazolotriazine derivatives. .

Mechanism of Action

While the specific mechanism of action for your compound is not available, some triazine-based compounds are known to target specific proteins or enzymes that are dysregulated in conditions like cancer.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. Some high-nitrogen compounds, such as those containing a triazine ring, can be less sensitive to impact, spark, and friction compared to traditional materials.

Future Directions

The development of new compounds often requires a balance between performance and sensitivity. High-nitrogen systems, such as those containing a triazine ring, are often targeted due to their high thermal stabilities, high densities, and low sensitivities.